Cas no 1249697-76-4 (3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid
• CAS No: 1249697-76-4
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• CID: 5989627
• PubChem ID: 62395655
• Update Time: 2025-06-12

3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid
• 2-Thiophenepropanoic acid, 5-bromo-β-hydroxy-
• CS-0345515
• 1249697-76-4
• EN300-1256109
• AKOS011683008

• Inchi： 1S/C7H7BrO3S/c8-6-2-1-5(12-6)4(9)3-7(10)11/h1-2,4,9H,3H2,(H,10,11)
• InChI Key： LPMVVLPNVBQKGS-UHFFFAOYSA-N
• SMILES： C1(C(O)CC(O)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 249.92993g/mol
• Monoisotopic Mass: 249.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.828±0.06 g/cm3(Predicted)
• Boiling Point: 403.5±45.0 °C(Predicted)
• pka: 3.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid

Professional Introduction to 3-(5-bromothiophen-2-yl)-3-hydroxypropanoic Acid (CAS No. 1249697-76-4)

3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1249697-76-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains, particularly in medicinal chemistry and drug development.

The molecular structure of 3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid consists of a hydroxypropanoic acid moiety linked to a brominated thiophene ring. This configuration imparts distinct chemical characteristics that make it a valuable intermediate in synthesizing more complex molecules. The presence of both hydroxyl and bromine functional groups provides multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. 5-Bromothiophene, a key component of this molecule, is widely recognized for its role in pharmaceutical synthesis due to its ability to form stable complexes with various biological targets. The integration of such motifs into drug candidates has shown promise in addressing a range of therapeutic challenges, including infectious diseases and chronic conditions.

One of the most compelling aspects of 3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid is its potential as a building block for designing small-molecule inhibitors. Researchers have leveraged its structural framework to develop compounds that interact with specific enzymes and receptors involved in metabolic pathways. For instance, studies have demonstrated its utility in creating inhibitors targeting enzymes implicated in inflammation and oxidative stress, which are central mechanisms in many pathological processes.

The hydroxyl group in the molecule offers a site for further functionalization, allowing chemists to introduce additional pharmacophores that enhance binding affinity or modulate pharmacokinetic properties. This flexibility has been exploited in the synthesis of prodrugs designed to improve bioavailability and target specificity. Such strategies are particularly relevant in oncology, where precise delivery of therapeutic agents is crucial for maximizing efficacy while minimizing side effects.

The bromine substituent on the thiophene ring provides another avenue for chemical manipulation. It can be selectively modified through various reactions, such as cross-coupling processes, to introduce aryl or alkyl groups that fine-tune the compound's biological activity. These modifications have been explored in the development of antiviral and anticancer agents, where the precise arrangement of functional groups can dictate interaction with biological targets.

In vitro studies have begun to unravel the pharmacological profile of derivatives derived from 3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid. Preliminary findings suggest that certain analogs exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, some derivatives have shown promise in disrupting protein-protein interactions relevant to cancer progression, highlighting their potential as lead compounds for further optimization.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, including flow chemistry and catalytic processes, have made it more feasible to produce complex molecules like 3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid on a scalable basis. These innovations are critical for bridging the gap between laboratory discoveries and clinical applications.

The growing interest in heterocyclic chemistry underscores the importance of compounds like 3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid. Their unique structural features offer opportunities for developing novel therapeutics with improved selectivity and reduced toxicity. As research continues to uncover new biological targets and mechanisms, the demand for versatile intermediates such as this compound is expected to rise.

In conclusion, 3-(5-bromothiophen-2-yl)-3-hydroxypropanoic acid(CAS No. 1249697-76-4) represents a promising candidate for further exploration in pharmaceutical research. Its structural versatility and potential applications make it a valuable asset in the quest for innovative drug discovery. By leveraging its unique chemical properties, scientists can develop next-generation therapeutics that address unmet medical needs across various disease areas.